2-(4-chlorophenyl)-5-ethoxy-4-{[(2-thienylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenyl)-5-ethoxy-4-{[(2-thienylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C17H16ClN3O2S and its molecular weight is 361.84. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenyl)-5-ethoxy-4-{[(2-thienylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenyl)-5-ethoxy-4-{[(2-thienylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
Pyrazoline derivatives have shown inhibitory activity against influenza A . The specific methods of application or experimental procedures would depend on the specific derivative and virus being studied. The outcomes of these studies typically involve measuring the inhibitory concentration (IC50) and selectivity index (SI) value .
Antimicrobial Activity
Some pyrazoline derivatives have demonstrated antimicrobial properties . These compounds could be tested against various bacterial strains in a lab setting, and their effectiveness would be measured by the minimum inhibitory concentration (MIC).
Anti-inflammatory Activity
Pyrazoline derivatives may also have anti-inflammatory effects . These could be tested in animal models of inflammation, and the outcomes would be measured by the reduction in inflammation markers.
Anticancer Activity
Certain pyrazoline derivatives have shown potential as anticancer agents . These compounds could be tested in cell culture or animal models of cancer, and their effectiveness would be measured by their ability to inhibit cancer cell growth or induce apoptosis.
Antioxidant Activity
Pyrazoline derivatives may possess antioxidant properties . These could be tested in various assays that measure the ability to neutralize free radicals, and the outcomes would be measured by the reduction in oxidative stress markers.
Neuroprotective Activity
Some pyrazoline derivatives have demonstrated neuroprotective effects . These compounds could be tested in animal models of neurodegenerative diseases, and their effectiveness would be measured by their ability to protect neurons from damage.
Again, these are potential applications based on the properties of similar compounds, and the specific applications of “2-(4-chlorophenyl)-5-ethoxy-4-{[(2-thienylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one” or “2-(4-chlorophenyl)-5-ethoxy-4-(thiophen-2-ylmethyliminomethyl)-1H-pyrazol-3-one” may vary. Further research would be needed to confirm these applications.
properties
IUPAC Name |
2-(4-chlorophenyl)-5-ethoxy-4-(thiophen-2-ylmethyliminomethyl)-1H-pyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O2S/c1-2-23-16-15(11-19-10-14-4-3-9-24-14)17(22)21(20-16)13-7-5-12(18)6-8-13/h3-9,11,20H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILBHJXDUYYVSCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=O)N(N1)C2=CC=C(C=C2)Cl)C=NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenyl)-5-ethoxy-4-{[(2-thienylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.